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Audience: Researchers, scientists, and drug development professionals.

Introduction: Rapamycin, a macrolide compound, is a potent inhibitor of the mechanistic Target
of Rapamycin (nTOR), a key kinase that regulates cell growth, proliferation, and metabolism.
[1] It functions by forming a complex with FKBP12, which then binds to and inhibits mTOR
Complex 1 (mTORC1).[2][3] This inhibitory action makes rapamycin a valuable tool in various
research areas, including cancer, aging, and autoimmune diseases.[4][5][6] These application
notes provide a comprehensive guide to the use of rapamycin in in vivo animal studies, with a
focus on dosage, administration, and relevant experimental protocols.

Data Presentation: Rapamycin Dosage in Rodent Models

The following tables summarize common dosage ranges and administration routes for
rapamycin in mice and rats for different research applications. It is important to note that the
optimal dose can vary depending on the specific animal model, disease context, and
experimental endpoint.

Table 1: Rapamycin Dosage for Cancer Studies in Mice
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Animal Cancer Administrat Dosing
. Dosage Reference
Model Type ion Route Schedule
Colon )
) ) Continuous 15 ]
Balb/c Mice Adenocarcino ) Continuous [7]
Infusion mg/kg/day
ma (CT-26)
Colon ] )
) ) Intraperitonea 1.5 Once daily or
Balb/c Mice Adenocarcino L (1P) Kald 3d [7]
m a ever ays
ma (CT-26) graieay Y Y
3times a
Mammary week for 2
FVB/N HER- ) Subcutaneou
Adenocarcino 1.5 mg/kg weeks, [41[8]
2/neu s (s.c.)
ma followed by a
2-week break
Intraperitonea )
N/A N/A L (1P) 4.5 mg/kg Single dose [3]
Table 2: Rapamycin Dosage for Longevity and Aging Studies in Mice
Animal Research Administrat Dosing
. Dosage Reference
Model Focus ion Route Schedule
C57BL/6J Lifespan ) 14 ppm in o
] ] Dietary Ad libitum [9][10]
Mice Extension feed
3times a
] Lifespan Subcutaneou week, 2
129/Sv Mice ) 1.5 mg/kg [10]
Extension s (s.c.) weeks on, 2
weeks off
Ndufs4 KO Mitochondrial  Intraperitonea ]
) ) 8 mg/kg/day Daily [10]
Mice Disease I (IP)
: : 42 ppm in :
Middle-aged Lifespan ) Continuous
) ) Dietary feed (~7 ) ) [11]
Mice Extension or intermittent
mg/kg/day)
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Table 3: Pharmacokinetic Parameters of Rapamycin in Rodents

Peak
Animal Administrat . .
. Dose Half-life (t%2) Concentrati Reference
Model ion Route
on (Cmax)
) Intravenous 10-100 mg/kg
CD2F1 Mice 21-4.8h N/A [12]
(Iv) (prodrug)
Lactating
Rat Oral (PO) 0.5 mg/kg N/A N/A [13]
ats

Experimental Protocols
Protocol 1: Preparation and Administration of
Rapamycin via Intraperitoneal (IP) Injection

This protocol details the preparation of a rapamycin solution for intraperitoneal injection in

mice.

1. Materials:

e Rapamycin powder

e 100% Ethanol

o PEG400 (Polyethylene glycol 400)

o Tween 80 (Polysorbate 80)

 Sterile ddH20 or saline

» Sterile microcentrifuge tubes

e 0.22 pm syringe filter

2. Preparation of Rapamycin Stock Solution (e.g., 50 mg/mL):

» Weigh the desired amount of rapamycin powder in a sterile tube.
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e Add 100% ethanol to dissolve the rapamycin powder. For example, add 2 mL of 100%
ethanol to 100 mg of rapamycin to create a 50 mg/mL stock solution.[14]

» Vortex thoroughly until the rapamycin is completely dissolved.
o Store the stock solution in aliquots at -80°C.[14]
3. Preparation of Vehicle and Working Solution (e.g., 1 mg/mL):

o Prepare a vehicle solution consisting of 10% PEG400 and 10% Tween 80 in sterile ddH20.
[91[14]

o To prepare a 1 mg/mL working solution, add the required volume of the rapamycin stock
solution to the vehicle. For a 10 mL final volume, combine 5 mL of 10% PEG400, 5 mL of
10% Tween 80, and 200 pL of a 50 mg/mL rapamycin stock solution.[14]

» Vortex the solution thoroughly to ensure it is clear and homogenous.
 Sterile-filter the final working solution using a 0.22 um syringe filter before injection.[9][14]
4. Administration:

» Calculate the injection volume based on the animal's body weight and the desired dosage.
For a 25g mouse at a dose of 5 mg/kg, the required volume of a 1 mg/mL solution would be
125 pL.

o Administer the solution via intraperitoneal injection into the lower quadrant of the abdomen.

Protocol 2: Administration of Rapamycin via Dietary
Formulation

This protocol describes the preparation of a rapamycin-containing diet for long-term studies.
1. Materials:
e Microencapsulated rapamycin

o Powdered or pelleted rodent chow
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Food mixer
Control microcapsules (placebo)
. Diet Preparation:

Calculate the amount of microencapsulated rapamycin needed to achieve the desired
concentration in the feed (e.g., 14 ppm).[9]

Thoroughly mix the calculated amount of microencapsulated rapamycin with the rodent chow
using a food mixer to ensure homogenous distribution.[9]

Prepare a control diet by mixing the chow with empty microcapsules.[9]
. Administration:

Provide the rapamycin-containing diet and the control diet to the respective animal groups ad
libitum.[9]

Regularly monitor food intake and body weight to assess drug consumption and the general
health of the animals.[9]
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Caption: Simplified mTOR signaling pathway and the inhibitory action of Rapamycin.
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Caption: General experimental workflow for in vivo studies with Rapamycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1193744#compound-name-dosage-for-animal-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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